Cas no 209253-80-5 (6b-Hydroxy Eplerenone)

6b-Hydroxy Eplerenone Properties

Names and Identifiers

• Pregn-4-ene-7,21-dicarboxylicacid, 9,11-epoxy-6,17-dihydroxy-3-oxo-, g-lactone, methyl ester, (6b,7a,11a,17a)- (9CI)
• 6β-Hydroxy Eplerenone
• 6-B-HYDROXY EPLERENONE
• Pregn-4-ene-7,21-dicarboxylicacid, 9,11-epoxy-6,17-dihydroxy-3-oxo-, g-lactone, methyl ester, ...
• 6--Hydroxy Eplerenone
• 6beta-Hydroxyeplerenone
• methyl (1R,2S,8R,9S,10R,11S,14R,15S,17R)-8-hydroxy-2,15-dimethyl-5,5'-dioxospiro[18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-ene-14,2'-oxolane]-9-carboxylate
• Hydroxyeplerenone, 6beta-
• methyl (1R, 2S, 8R, 9S, 10R, 11S, 14R, 15S, 17R)-8-hydroxy-2, 15-dimethyl-5, 5'-dioxospiro[18-oxapentacyclo[8.8.0.01, 17.02, 7.011, 15]octadec-6-ene-14, 2'-oxolane]-9-carboxylate
• Q27291689
• 6??-hydroxy Eplerenone
• 6-Beta-Hydroxy Eplerenone
• Pregn-4-ene-7,21-dicarboxylic acid, 9,11-epoxy-6,17-dihydroxy-3-oxo-, gamma-lactone, methyl ester, (6beta,7alpha,11alpha,17alpha)-
• PD126745
• HYDROXYEPLERENONE, 6.BETA.-
• UNII-V941WT74X6
• 6 beta -Hydroxy Eplerenone
• 6beta-Hydroxy Eplerenone
• 209253-80-5
• 6.BETA.-HYDROXYEPLERENONE
• (6beta,7alpha,11alpha,17alpha)-9,11-Epoxy-6,17-dihydroxy-3-oxo-pregn-4-ene-7,21-dicarboxylic Acid gamma-Lactone Methyl Ester
• V941WT74X6
• AKOS040755611
• PREGN-4-ENE-7,21-DICARBOXYLIC ACID, 9,11-EPOXY-6,17-DIHYDROXY-3-OXO-, .GAMMA.-LACTONE, METHYL ESTER, (6.BETA.,7.ALPHA.,11.ALPHA.,17.ALPHA.)-
• A-Hydroxy Eplerenone
• 6?-Hydroxy Eplerenone
• 6
• HY-137396
• 6?-hydroxyeplerenone
• CS-0138329
• +Expand

• InChIKey： DDHQRXOAZNEFKY-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H30O7/c1-21-7-4-12(25)10-14(21)19(27)17(20(28)29-3)18-13-5-8-23(9-6-16(26)31-23)22(13,2)11-15-24(18,21)30-15/h10,13,15,17-19,27H,4-9,11H2,1-3H3
• SMILES： COC(C1C(O)C2=CC(CCC2(C)C23OC2CC2(C4(CCC(=O)O4)CCC2C13)C)=O)=O

Computed Properties

• Exact Mass: 430.19900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 430.19915329g/mol
• Heavy Atom Count: 31
• Complexity: 940
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 102Ų

Experimental Properties

• LogP: 2.09530
• PSA: 102.43000